Cas no 2639403-44-2 (5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid)

• Product Name: 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid
• CAS No: 2639403-44-2
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 5640158
• PubChem ID: 165896892
• Update Time: 2025-06-08

5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid
• EN300-27782820
• 2639403-44-2
• 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid

• Inchi： 1S/C14H15NO5/c16-12(17)14-6-11(8-20-14)15(9-14)13(18)19-7-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,17)
• InChI Key： ATBFERNHQUAMJT-UHFFFAOYSA-N
• SMILES： O1CC2CC1(C(=O)O)CN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.09502258g/mol
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid

Comprehensive Overview of 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2639403-44-2)

The compound 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2639403-44-2) is a structurally unique bicyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its intricate bicyclo[2.2.1]heptane framework, combined with the benzyloxycarbonyl protecting group, makes it a versatile intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzyme inhibition and peptide-based therapeutics.

In recent years, the demand for heterocyclic compounds like 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid has surged due to their role in developing novel small-molecule drugs. This compound's azabicyclic core is a key feature, often explored for its conformational rigidity, which can enhance binding affinity to biological targets. Its carboxylic acid functionality further allows for derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

One of the trending topics in pharmaceutical research is the exploration of protease inhibitors and peptidomimetics, where 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid could play a pivotal role. The compound's ability to mimic peptide backbones while offering improved metabolic stability aligns with the growing interest in bioisosteres and scaffold hopping strategies. These approaches are critical for addressing challenges like drug resistance and improving oral bioavailability.

From a synthetic chemistry perspective, the benzyloxycarbonyl (Cbz) group in this compound serves as a protective moiety for amines, a feature widely utilized in peptide synthesis. This aligns with the increasing demand for custom peptide reagents in academic and industrial labs. Additionally, the compound's 2-oxa-5-azabicyclo[2.2.1]heptane skeleton is a rare motif, making it a valuable scaffold for fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies.

Environmental and regulatory trends also highlight the importance of green chemistry in synthesizing such intermediates. Researchers are exploring catalytic methods to produce 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid with minimal waste, reflecting the broader shift toward sustainable pharmaceutical manufacturing. This compound's potential for scalability and functional group compatibility further enhances its appeal.

In summary, 5-(benzyloxy)carbonyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2639403-44-2) represents a multifaceted tool for drug discovery, combining structural novelty with practical synthetic utility. Its relevance to cutting-edge research areas like peptidomimetics, enzyme inhibitors, and green chemistry ensures its continued prominence in scientific literature and industrial applications.